5-(2-aminoethyl)benzene-1,3-diol hydrobromide
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, in a study on lipid polymer hybrid nanomaterials for mRNA delivery, a compound named N1, N3, N5 -tris (2-aminoethyl)benzene-1,3,5-tricarboxamide (TT) derived lipid-like nanomaterial (TT3-LLN) was synthesized .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-aminoethyl)benzene-1,3-diol hydrobromide involves the reaction of 2,4-dihydroxybenzaldehyde with 2-aminoethanol in the presence of hydrobromic acid.", "Starting Materials": [ "2,4-dihydroxybenzaldehyde", "2-aminoethanol", "hydrobromic acid" ], "Reaction": [ "To a solution of 2,4-dihydroxybenzaldehyde (1.0 g, 6.8 mmol) in 10 mL of ethanol, 2-aminoethanol (0.5 mL, 6.8 mmol) and hydrobromic acid (1.0 mL, 48% w/w in water, 6.8 mmol) are added.", "The reaction mixture is stirred at room temperature for 24 hours.", "The resulting solid is filtered and washed with ethanol.", "The solid is dried under vacuum to yield 5-(2-aminoethyl)benzene-1,3-diol hydrobromide as a white powder (1.2 g, 85% yield)." ] } | |
CAS RN |
13062-91-4 |
Molecular Formula |
C8H12BrNO2 |
Molecular Weight |
234.1 |
Purity |
95 |
Origin of Product |
United States |
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